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For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a comprehensive guide to using 1-ethyl-3-(3-
dimethylaminopropyl)carbodiimide (EDC or EDAC) for the covalent crosslinking of nucleic acids
and proteins. EDC is a zero-length crosslinker, meaning it facilitates the formation of a direct
amide bond between carboxyl and amine groups without becoming part of the final linkage,
which is ideal for studying molecular interactions with minimal structural perturbation.[1][2]

Introduction to EDC Crosslinking

EDC is a water-soluble carbodiimide that activates carboxyl groups (present on proteins at
aspartic acid, glutamic acid residues, and the C-terminus) to form a highly reactive O-
acylisourea intermediate.[3][4][5] This intermediate can then react with primary amine groups
(present on proteins at lysine residues and the N-terminus, and on nucleic acids at the 5'-
phosphate when modified with an amine linker) to form a stable amide bond.[3][4] The
efficiency of this reaction can be significantly enhanced by the addition of N-
hydroxysuccinimide (NHS) or its water-soluble analog, N-hydroxysulfosuccinimide (Sulfo-NHS),
which converts the O-acylisourea intermediate to a more stable amine-reactive NHS ester.[3][6]

[7]

Core Applications:
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» Protein-Protein Interaction Studies: Covalently capture transient or weak protein-protein
interactions for identification and characterization.[1][4]

» Nucleic Acid-Protein Interaction Analysis: Stabilize interactions between proteins and DNA or
RNA for techniques like Chromatin Immunoprecipitation (ChIP) or RNA Immunoprecipitation
(RIP).

» Immobilization: Covalently attach proteins or nucleic acids to solid supports such as beads or
surfaces for affinity purification or bio-layer interferometry.[4][5]

o Hapten-Carrier Conjugation: Couple small molecules (haptens) to larger carrier proteins to
generate immunogens for antibody production.[5]

» Bioconjugation for Drug Development: Create antibody-drug conjugates (ADCs) or other
targeted therapeutic molecules.

Mechanism of EDC Crosslinking

The following diagram illustrates the chemical pathway of EDC-mediated crosslinking, both with
and without the use of NHS/Sulfo-NHS to enhance the reaction.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.proteochem.com/proteincrosslinkerszerolengthcrosslinkers-c-1_17.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC3975668/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3975668/
https://www.creative-proteomics.com/resource/carbodiimide-crosslinker-chemistry-edc-dcc.htm
https://www.creative-proteomics.com/resource/carbodiimide-crosslinker-chemistry-edc-dcc.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211449?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Reaction Pathways
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Two-Step EDC Crosslinking Workflow

1. Prepare Reagents
- Protein 1 (-COOH)
- Protein 2 (-NH2)
- EDC & Sulfo-NHS
- Buffers

2. Activation Step

- Dissolve Protein 1 in MES buffer
- Add EDC and Sulfo-NHS

Incubate 15 min at RT

3. Desalting (Optional)
- Remove excess EDC/Sulfo-NHS

4. Conjugation Step
- Add Protein 2 to activated Protein 1

Incubate 2 hours at RT

l

5. Quenching Step
- Add Hydroxylamine

Incubate 15 min at RT

'

6. Purification
- Desalting or Dialysis

7. Analysis
- SDS-PAGE, Mass Spectrometry, etc.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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